Cas no 73255-49-9 (L-Cysteine,1-methylethyl ester, hydrochloride (1:1))

• Product Name: L-Cysteine,1-methylethyl ester, hydrochloride (1:1)
• CAS No: 73255-49-9
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 551891
• PubChem ID: 12858813
• Update Time: 2025-04-19

L-Cysteine,1-methylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,1-methylethyl ester, hydrochloride (1:1)
• L-CYSTEINE ISOPROPYL ESTER HYDROCHLORIDE
• 2-amino-3-mercaptopropanoic acid propan-2-yl ester hydrochloride
• A837767
• AGN-PC-00JTDA
• hydrochloride
• I14-2135
• L-cysteine isopropyl ester * HCl
• propan-2-yl 2-amino-3-sulfanylpropanoate
• propan-2-yl 2-azanyl-3-sulfanyl-propanoate hydrochloride
• FT-0658523
• Propan-2-yl cysteinate--hydrogen chloride (1/1)
• SCHEMBL9589944
• DTXSID50511651
• 73255-49-9
• propan-2-yl 2-amino-3-sulfanylpropanoate;hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-4(2)9-6(8)5(7)3-10;/h4-5,10H,3,7H2,1-2H3;1H
• InChI Key： IDJFNDBWTCNZHE-UHFFFAOYSA-N
• SMILES： Cl.SCC(C(=O)OC(C)C)N

Computed Properties

• Exact Mass: 199.043
• Monoisotopic Mass: 199.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• PSA: 91.12000
• LogP: 1.69740